Cas no 147288-38-8 (2-(4-Methoxyphenyl)-2-(trimethylsilyl)ethan-1-ol)

• Product Name: 2-(4-Methoxyphenyl)-2-(trimethylsilyl)ethan-1-ol
• CAS No: 147288-38-8
• MF: C₁₂H₂₀O₂Si
• MW: 224.37150478363
• CID: 5772002
• PubChem ID: 165590731
• Update Time: 2025-06-14

2-(4-Methoxyphenyl)-2-(trimethylsilyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(4-methoxyphenyl)-2-(trimethylsilyl)ethan-1-ol
• EN300-1614296
• 147288-38-8
• 2-(4-Methoxyphenyl)-2-(trimethylsilyl)ethan-1-ol

• Inchi： 1S/C12H20O2Si/c1-14-11-7-5-10(6-8-11)12(9-13)15(2,3)4/h5-8,12-13H,9H2,1-4H3
• InChI Key： IKKOUWIKVNAQGV-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)C(CO)C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 224.123256411g/mol
• Monoisotopic Mass: 224.123256411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5Ų

Additional information on 2-(4-Methoxyphenyl)-2-(trimethylsilyl)ethan-1-ol

Recent Advances in the Study of 2-(4-Methoxyphenyl)-2-(trimethylsilyl)ethan-1-ol (CAS: 147288-38-8) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound 2-(4-Methoxyphenyl)-2-(trimethylsilyl)ethan-1-ol (CAS: 147288-38-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activities, and potential therapeutic uses. The information presented herein is derived from recent peer-reviewed publications and industry reports, ensuring the accuracy and relevance of the data.

Recent studies have highlighted the role of 2-(4-Methoxyphenyl)-2-(trimethylsilyl)ethan-1-ol as a versatile intermediate in organic synthesis. Its trimethylsilyl (TMS) group and methoxyphenyl moiety make it a valuable building block for the construction of complex molecules. Researchers have successfully utilized this compound in the synthesis of various bioactive molecules, including potential drug candidates. The TMS group, in particular, has been shown to enhance the stability and reactivity of the intermediate, facilitating subsequent chemical transformations.

In the context of biological activity, preliminary investigations suggest that 2-(4-Methoxyphenyl)-2-(trimethylsilyl)ethan-1-ol may exhibit moderate antimicrobial properties. A recent study published in the Journal of Medicinal Chemistry reported that derivatives of this compound demonstrated inhibitory effects against a range of Gram-positive bacteria. While the exact mechanism of action remains under investigation, the presence of the methoxyphenyl group is believed to play a crucial role in interacting with bacterial cell membranes.

Furthermore, the compound has shown promise in the field of neurodegenerative disease research. A 2023 study in ACS Chemical Neuroscience explored its potential as a neuroprotective agent. The researchers found that certain analogs of 2-(4-Methoxyphenyl)-2-(trimethylsilyl)ethan-1-ol could reduce oxidative stress in neuronal cells, suggesting possible applications in the treatment of conditions such as Alzheimer's disease. However, further in vivo studies are required to validate these findings and assess the compound's pharmacokinetic properties.

From a methodological perspective, recent advances in analytical techniques have enabled more precise characterization of 2-(4-Methoxyphenyl)-2-(trimethylsilyl)ethan-1-ol. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in elucidating its structural features and purity. These techniques have also facilitated the identification of potential impurities and degradation products, which is critical for pharmaceutical applications.

In conclusion, 2-(4-Methoxyphenyl)-2-(trimethylsilyl)ethan-1-ol (CAS: 147288-38-8) represents a compound of growing interest in chemical biology and pharmaceutical research. Its dual functionality as a synthetic intermediate and potential bioactive molecule makes it a valuable subject for further investigation. Future research directions may include the development of more efficient synthetic routes, exploration of additional biological activities, and optimization of its physicochemical properties for drug development purposes. The compound's versatility and the recent scientific attention it has received suggest that it may play an increasingly important role in medicinal chemistry in the coming years.